Cas no 61710-86-9 (Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester
• CAS No: 61710-86-9
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 468996
• PubChem ID: 71393052
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester
• ethyl 3,6-dimethyl-2,4-dioxocyclohexane-1-carboxylate
• DTXSID10814832
• 61710-86-9

• Inchi： 1S/C11H16O4/c1-4-15-11(14)9-6(2)5-8(12)7(3)10(9)13/h6-7,9H,4-5H2,1-3H3
• InChI Key： JCBKSNSDDZDMBS-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(CC(C)C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44